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Compound of Interest

Compound Name: 3-(3,5-Dimethylphenoxy)propanal

Cat. No.: B3073115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(3,5-Dimethylphenoxy)propanal is an organic compound with the chemical formula

C₁₁H₁₄O₂ and a molecular weight of 178.23 g/mol .[1] Its structure consists of a 3,5-

dimethylphenol moiety linked via an ether bond to a propanal group. This molecule serves as a

key intermediate in the synthesis of a variety of more complex chemical entities, finding

potential applications in the pharmaceutical and agrochemical industries.[1] The presence of a

reactive aldehyde functional group makes it a valuable building block for diverse chemical

transformations.[1]

Physicochemical Properties
A summary of the key physicochemical properties of 3-(3,5-Dimethylphenoxy)propanal is
provided in the table below. At present, detailed experimental data such as melting point,

boiling point, and spectral analyses (NMR, IR, MS) are not extensively reported in publicly

available literature.
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Property Value Source

CAS Number 1017340-14-5 [1]

Molecular Formula C₁₁H₁₄O₂ [1]

Molecular Weight 178.23 g/mol [1]

IUPAC Name
3-(3,5-

dimethylphenoxy)propanal
[1]

Canonical SMILES
CC1=CC(=CC(=C1)OCCC=O)

C
[1]

InChI Key
AIPPCTANLPCGTO-

UHFFFAOYSA-N
[1]

Synthesis
While a definitive seminal publication detailing the initial synthesis of 3-(3,5-
Dimethylphenoxy)propanal is not readily available in the public domain, general synthetic

strategies for analogous aryl ether propanals suggest plausible routes. These methods typically

involve the formation of the ether linkage followed by the introduction or modification of the

three-carbon aldehyde chain.

Conceptual Synthetic Pathways
Two primary conceptual pathways for the synthesis of 3-(3,5-Dimethylphenoxy)propanal are

outlined below. It is important to note that these are generalized methods and would require

optimization for this specific target molecule.

Williamson Ether Synthesis followed by Oxidation: This common approach would involve the

reaction of 3,5-dimethylphenol with a suitable three-carbon electrophile, such as an allyl

halide, to form an allyl ether. Subsequent oxidative cleavage of the double bond would yield

the desired aldehyde. A variation could involve the use of 3-halopropanol, followed by

oxidation of the resulting alcohol to the aldehyde.

Michael Addition: An alternative route could involve the Michael addition of 3,5-

dimethylphenol to acrolein. This reaction would directly form the 3-(3,5-
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Dimethylphenoxy)propanal structure.

The following diagram illustrates a generalized workflow for the synthesis of an aryl phenoxy

propanal, which could be adapted for 3-(3,5-Dimethylphenoxy)propanal.

Route 1: Williamson Ether Synthesis & Oxidation Route 2: Michael Addition
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Acrolein Base Catalyst
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Conceptual synthetic routes to 3-(3,5-Dimethylphenoxy)propanal.

Chemical Reactivity and Potential Applications
The chemical reactivity of 3-(3,5-Dimethylphenoxy)propanal is dominated by its aldehyde

functional group. This group can readily undergo a variety of transformations, making the

compound a versatile synthetic intermediate.

Key reactions include:

Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid, 3-(3,5-

Dimethylphenoxy)propanoic acid.

Reduction: Reduction of the aldehyde yields the primary alcohol, 3-(3,5-

Dimethylphenoxy)propanol.
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Reductive Amination: Reaction with amines in the presence of a reducing agent provides

access to a diverse range of substituted amines.

Wittig Reaction and related olefination reactions: These reactions allow for the extension of

the carbon chain at the aldehyde position.

Aldol and Knoevenagel Condensations: These classic carbon-carbon bond-forming reactions

can be utilized to build more complex molecular architectures.

The bifunctional nature of 3-(3,5-Dimethylphenoxy)propanal, possessing both an aromatic

ring and a reactive aldehyde, makes it an attractive starting material for the synthesis of novel

compounds in drug discovery and agrochemical research. The 3,5-dimethylphenyl moiety can

engage in hydrophobic interactions with biological targets, while the propanal linker allows for

the introduction of various pharmacophoric groups. There is some indication in the literature

that derivatives of this compound may act as apoptosis modulators, suggesting a potential area

for further investigation in cancer research.

The following diagram illustrates the key chemical transformations of 3-(3,5-
Dimethylphenoxy)propanal.

Reaction Products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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